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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the determination of lipase activity using the
chromogenic substrate 4-nitrophenyl octanoate (p-NPO). This spectrophotometric assay is a
reliable and straightforward method for characterizing enzyme kinetics, screening for lipase
inhibitors, and performing quality control in various research and drug development
applications.

Principle of the Assay

The 4-nitrophenyl octanoate lipase assay is based on the enzymatic hydrolysis of the ester
bond in 4-nitrophenyl octanoate by lipase.[1] This reaction releases octanoic acid and 4-
nitrophenol (p-nitrophenol).[2] In an alkaline buffer (pH > 7), 4-nitrophenol is converted to the 4-
nitrophenolate ion, which is a yellow-colored product with a strong absorbance at
approximately 405-415 nm.[1][2] The rate of formation of the 4-nitrophenolate ion, measured as
an increase in absorbance over time, is directly proportional to the lipase activity in the sample.

[3]

© 2026 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1220999#bc-rfq
https://www.benchchem.com/product/b1220999/docs?utm_src=pdf-body#application-notes-and-protocols-for-4-nitrophenyl-octanoate-lipase-assay
https://www.benchchem.com/product/b1220999/docs?utm_src=pdf-body#application-notes-and-protocols-for-4-nitrophenyl-octanoate-lipase-assay
https://www.benchchem.com/product/b1220999/docs?utm_src=pdf-body#application-notes-and-protocols-for-4-nitrophenyl-octanoate-lipase-assay
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_Confirming_Lipase_Specificity_with_p_Nitrophenyl_Esters.pdf
https://www.mdpi.com/1420-3049/24/3/616
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_Confirming_Lipase_Specificity_with_p_Nitrophenyl_Esters.pdf
https://www.mdpi.com/1420-3049/24/3/616
https://www.benchchem.com/pdf/comparison_of_different_4_nitrophenyl_esters_for_lipase_activity_measurement.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Signaling Pathway: Enzymatic Reaction

Hydrolysis | Octanoic Acid

4-Nitrophenyl Octanoate

4-Nitrophenol pH>7 [ 4-Nitrophenolate lon
(Colorless at acidic/neutral pH) | (Yellow at alkaline pH)

Prepare Reagents
(Substrate, Buffer, Enzyme)

:

Add 180 pL Substrate Solution
to 96-well Plate

:

Pre-incubate Plate
at 37°C for 5 min

:

Add 20 pL Enzyme Solution
to Initiate Reaction

:

Measure Absorbance at 405 nm
Kinetically

:

Calculate Lipase Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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